Cas no 260543-83-7 (7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 2-methyl-)

• Product name: 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 2-methyl-
• CAS No: 260543-83-7
• MF: C₈H₁₀O₃
• MW: 154.1632
• CID: 247299
• PubChem ID: 21701042

7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 2-methyl-
• 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid,2-methyl-(9CI)
• 5-methyl-7-oxabicyclo[2.2.1]hept-2-ene-5-carboxylic acid
• 260543-83-7
• 2-methyl-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• DTXSID50617122
• SCHEMBL580780

• Inchi： InChI=1S/C8H10O3/c1-8(7(9)10)4-5-2-3-6(8)11-5/h2-3,5-6H,4H2,1H3,(H,9,10)
• InChI Key： WMVOYAFCBLWROP-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC1O2)C)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 46.53